Cas no 13484-56-5 (3-Chloro-6-methoxypyrazin-2-amine)

• Product Name: 3-Chloro-6-methoxypyrazin-2-amine
• CAS No: 13484-56-5
• MF: C₅H₆ClN₃O
• MW: 159.573639392853
• MDL: MFCD20691296
• CID: 1028780
• PubChem ID: 11701087
• Update Time: 2025-10-28

3-Chloro-6-methoxypyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-methoxypyrazin-2-amine
• 3-chloro-6-methoxy-2-Pyrazinamine
• 3-Amino-2-chloro-5-methoxypyrazine
• NXASRWBWVZXWCY-UHFFFAOYSA-N
• Pyrazinamine, 3-chloro-6-methoxy-
• 2-Amino-3-chloro-6-methoxypyrazine
• FCH1273517
• SB12255
• AK137328
• AX8258896
• SY274893
• DS-5829
• 13484-56-5
• DTXSID10470790
• A900944
• SCHEMBL4136927
• CS-0150237
• MFCD20691296
• AKOS022172224
• DB-357030
• C72387

• MDL： MFCD20691296
• Inchi： 1S/C5H6ClN3O/c1-10-3-2-8-4(6)5(7)9-3/h2H,1H3,(H2,7,9)
• InChI Key： NXASRWBWVZXWCY-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=C(C=N1)OC

Computed Properties

• Exact Mass: 159.02008
• Monoisotopic Mass: 159.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61
• XLogP3: 0.7

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 269.4±35.0 °C at 760 mmHg
• Flash Point: 116.7±25.9 °C
• PSA: 61.03
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Chloro-6-methoxypyrazin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on 3-Chloro-6-methoxypyrazin-2-amine

Recent Advances in the Study of 3-Chloro-6-methoxypyrazin-2-amine (CAS: 13484-56-5) in Chemical Biology and Pharmaceutical Research

3-Chloro-6-methoxypyrazin-2-amine (CAS: 13484-56-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its pyrazine core with chloro and methoxy substituents, has demonstrated promising biological activities that warrant further investigation. Recent studies have focused on its potential as a building block for novel therapeutic agents, particularly in the areas of antimicrobial and anticancer drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the antimicrobial properties of 3-Chloro-6-methoxypyrazin-2-amine derivatives against drug-resistant bacterial strains. The research team synthesized a series of analogs and found that certain modifications to the pyrazine core significantly enhanced antibacterial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA) with minimum inhibitory concentrations (MICs) as low as 2 μg/mL. The study proposed that the compound's mechanism of action involves interference with bacterial cell wall biosynthesis, though further validation is required.

In oncology research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the compound's potential as a kinase inhibitor scaffold. Molecular docking studies revealed that 3-Chloro-6-methoxypyrazin-2-amine derivatives could effectively bind to the ATP-binding site of several cancer-related kinases, including EGFR and VEGFR-2. Preliminary in vitro assays showed promising antiproliferative activity against multiple cancer cell lines, with IC50 values ranging from 0.8 to 5.3 μM, suggesting its potential as a lead compound for targeted cancer therapies.

The synthetic accessibility of 3-Chloro-6-methoxypyrazin-2-amine has also been a focus of recent research. A 2024 study in Organic Process Research & Development described an improved synthetic route with higher yields (up to 78%) and better scalability compared to traditional methods. The new protocol employs microwave-assisted synthesis and greener solvents, addressing previous challenges in large-scale production while maintaining high purity (>99%) as confirmed by HPLC and NMR analyses.

Pharmacokinetic studies published in Xenobiotica (2023) have begun to address the compound's drug-like properties. While 3-Chloro-6-methoxypyrazin-2-amine itself shows moderate metabolic stability in human liver microsomes (t1/2 = 42 minutes), its derivatives exhibit improved pharmacokinetic profiles. The research highlighted the importance of the methoxy group at position 6 for maintaining metabolic stability while allowing for structural modifications at other positions to optimize absorption and distribution properties.

Emerging research directions include the investigation of 3-Chloro-6-methoxypyrazin-2-amine's potential in neurodegenerative diseases. A recent preprint (2024) suggests that certain derivatives may modulate α-synuclein aggregation, a key pathological feature in Parkinson's disease. While preliminary, these findings open new avenues for structure-activity relationship studies in neurological disorders.

The growing body of research on 3-Chloro-6-methoxypyrazin-2-amine (CAS: 13484-56-5) underscores its versatility as a pharmacophore in medicinal chemistry. Future studies are expected to focus on optimizing its biological activity through rational drug design, exploring novel therapeutic applications, and addressing remaining challenges in drug delivery and formulation. The compound's unique chemical structure continues to provide a valuable platform for the development of new therapeutic agents across multiple disease areas.